Cas no 830345-69-2 (Propanoic acid, 2-hydroperoxy-, hexyl ester)

• Product name: Propanoic acid, 2-hydroperoxy-, hexyl ester
• CAS No: 830345-69-2
• MF: C₉H₁₈O₄
• MW: 190.23682
• CID: 678854
• PubChem ID: 11159802

Propanoic acid, 2-hydroperoxy-, hexyl ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 2-hydroperoxy-, hexyl ester
• hexyl 2-hydroperoxypropanoate
• 830345-69-2
• DTXSID80457215

• Inchi： InChI=1S/C9H18O4/c1-3-4-5-6-7-12-9(10)8(2)13-11/h8,11H,3-7H2,1-2H3
• InChI Key： UAVQEENGXWRKNS-UHFFFAOYSA-N
• SMILES： CCCCCCOC(=O)C(C)OO

Computed Properties

• Exact Mass: 190.12050905g/mol
• Monoisotopic Mass: 190.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 8
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 55.8Ų